Cas no 1823950-59-9 (3,5,7-Trichloro-1H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 3,5,7-Trichloro-1H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1823950-59-9
• MF: C₅HCl₃N₄
• MW: 223.447236776352
• CID: 4817828
• Update Time: 2023-08-19

3,5,7-Trichloro-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3,5,7-Trichloro-1H-pyrazolo[4,3-d]pyrimidine

• Inchi： 1S/C5HCl3N4/c6-3-2-1(4(7)12-11-2)9-5(8)10-3/h(H,11,12)
• InChI Key： VKODYLXAYZBADU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C(=NC(=N2)Cl)Cl)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5